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Compound of Interest

Compound Name: Inpyrfluxam

Cat. No.: B6594776

This guide provides a detailed, objective comparison of the fungicides Inpyrfluxam and
Fluxapyroxad, both belonging to the succinate dehydrogenase inhibitor (SDHI) class. The
analysis is intended for researchers, scientists, and professionals in drug development, offering
a summary of their performance based on available experimental data.

Overview and Mode of Action

Inpyrfluxam and Fluxapyroxad are broad-spectrum fungicides classified under the Fungicide
Resistance Action Committee (FRAC) Group 7.[1][2] Their primary mode of action is the
inhibition of the succinate dehydrogenase enzyme (also known as Complex Il) in the
mitochondrial electron transport chain of fungal pathogens.[3][4][5][6] This disruption blocks the
fungal cell's energy production (ATP synthesis) and the supply of building blocks for essential
cellular components, ultimately leading to the cessation of fungal growth and reproduction.[6][7]
This mechanism is effective against multiple stages of the fungal life cycle, including spore
germination, germ tube growth, and mycelial development.[3][7]
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Caption: SDHI fungicides inhibit Complex I, disrupting fungal energy production.

Comparative Efficacy Data

The performance of Inpyrfluxam and Fluxapyroxad can be comparable for certain pathogens,
but differences in efficacy have been noted in various studies. Both fungicides offer preventive
and curative properties.[5][6]

Table 1: Efficacy Against Rhizoctonia solani

Rhizoctonia solani causes a range of diseases, including seed decay, damping-off, sheath
blight, and black scurf.
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Crop Disease

Inpyrfluxam
Efficacy

Fluxapyroxad
Efficacy

Key Findings

Seedling
Corn _
Disease

Comparable to

Fluxapyroxad

Comparable to

Inpyrfluxam

As a seed
treatment or in-
furrow
application, both
provide similar
protection

against R. solani.

[1](8]

Soybean Seedling Blight

On par with

Fluxapyroxad

On par with

Inpyrfluxam

When added to a
base seed
treatment, both
fungicides
resulted in a
significant and
similar yield
increase (approx.
19%) over the
base treatment
alone.[1][8]

Rice Sheath Blight

25% disease

incidence

32% disease

incidence

Both significantly
reduced disease
incidence
compared to the
untreated control
(68%). No
significant
differences in
crop yield were
observed
between the two

treatments.[8]

Potato Black Scurf

Data not

specified

>90% reduction

in severity

At concentrations
of 0.08% to
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0.12%,
Fluxapyroxad
was highly
effective in
controlling the
disease and

increasing yield.

El

Both are
registered and
) Effective as seed  Effective as seed  effective seed
Sugarbeet Damping-off
treatment treatment treatments for
controlling R.

solani.[1][8]

Table 2: Efficacy Against Asian Soybean Rust
(Phakopsora pachyrhizi)

Asian Soybean Rust is a highly aggressive foliar disease that can cause significant yield
losses.
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Parameter Inpyrfluxam Fluxapyroxad Key Findings

In a laboratory pot
] 100% control at 0.16 N test, Inpyrfluxam
Preventive Control Data not specified )
ppm showed high

preventive efficacy.[4]

Inpyrfluxam
demonstrated superior
) 100% control at 30 g N post-infection efficacy
Post-Infection Control ) Data not specified
ai/ha compared to other
major SDHIs in the

cited study.[4]

Fluxapyroxad,
typically in
combination with
strobilurins and/or
triazoles, is widely
used for ASR control.
[10][11] Populations
with reduced

Field Performance Data not specified Effective in mixtures

sensitivity to
Fluxapyroxad have
been observed in
Brazil.[12]

Table 3: Efficacy Against Other Key Pathogens

| Pathogen | Disease | Inpyrfluxam Efficacy | Fluxapyroxad Efficacy | Key Findings | | :--- | :--- |
:--- | :--- | | Zymoseptoria tritici | Septoria Tritici Blotch (Wheat) | Data not specified | Superior
Performance | In a multi-country European field study (2019-2021), Fluxapyroxad provided the
best overall efficacy against STB among several tested SDHIs.[13] | | Venturia inaequalis |
Apple Scab | 100% control at 100 ppm | Data not specified | Showed superior efficacy
compared to other major SDHIs in the cited study.[4] | | Colletotrichum spp. | Anthracnose /
Leaf Disease | Data not specified | <35% inhibitory activity at 5 mg/liter | In an in vitro study,
Fluxapyroxad showed lower efficacy against C. siamense and C. nymphaeae compared to
other SDHIs like benzovindiflupyr and penthiopyrad.[14] |
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Experimental Protocols

Detailed methodologies are crucial for the objective evaluation of fungicide performance. Below
are generalized protocols for key experiments.

A. In Vitro Mycelial Growth Inhibition Assay

This assay determines the concentration of a fungicide required to inhibit 50% of fungal growth
(ECso).

Fungal Culture: The target fungal pathogen is cultured on a suitable solid medium, such as
Potato Dextrose Agar (PDA), until the colony is actively growing.

Media Preparation: Autoclaved PDA is cooled to approximately 50°C. A stock solution of the
fungicide (e.g., Inpyrfluxam or Fluxapyroxad) is serially diluted and added to the molten
agar to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 pg/mL). A control
medium with no fungicide is also prepared.

Inoculation: A small mycelial plug (e.g., 5 mm diameter) is taken from the edge of the active
fungal culture and placed in the center of each fungicide-amended and control plate.

Incubation: Plates are incubated under optimal conditions (temperature, light) for the specific
pathogen.

Data Collection & Analysis: Once the fungal colony on the control plate has reached a
substantial size, the diameter of the colonies on all plates is measured. The percentage of
mycelial growth inhibition is calculated relative to the control. These values are used to
determine the ECso for each fungicide via probit analysis or non-linear regression.[15]

B. In Vivo Field Efficacy Trial

Field trials assess fungicide performance under real-world agricultural conditions.

o Trial Setup: The trial is established in a location with a history of the target disease. A
randomized complete block design is typically used, with multiple replications (e.g., 4 blocks)
for each treatment.
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Treatments: Treatments include an untreated control, Inpyrfluxam at a specified rate,
Fluxapyroxad at a specified rate, and potentially other standard fungicides for comparison.
Application rates are based on manufacturer recommendations (e.g., Ibs a.i./Acre or g ai/ha).

[4](8]

Application: Fungicides are applied using calibrated equipment (e.g., ground boom sprayer)
at a specific crop growth stage or upon initial disease detection. The timing and number of
applications are critical variables.

Disease Assessment: Disease incidence (% of infected plants) and severity (% of tissue area
affected) are visually assessed at multiple time points after application. Standardized rating
scales are used to ensure consistency.[8][9]

Yield Measurement: At the end of the growing season, the crop from each plot is harvested,
and the yield (e.g., bushels/acre, kg/ha ) is measured.[8]

Statistical Analysis: Data on disease levels and yield are subjected to statistical analysis
(e.g., ANOVA) to determine if there are significant differences between the treatments.
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Caption: Generalized workflow for in vitro and in vivo fungicide efficacy testing.
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Resistance Management

As both Inpyrfluxam and Fluxapyroxad belong to FRAC Group 7, there is a medium to high
risk of fungi developing resistance.[1] Cross-resistance between different SDHI fungicides is a
known phenomenon.[15] Therefore, neither fungicide can be effectively used to manage
resistance to the other. For sustainable disease control, it is critical to use these products in
rotation or as part of a mixture with fungicides from different FRAC groups (i.e., with different
modes of action).[16]

Conclusion

Inpyrfluxam and Fluxapyroxad are both highly effective systemic fungicides that share the
same mode of action by inhibiting fungal respiration.

o Performance: Their efficacy is often comparable, particularly against various diseases
caused by Rhizoctonia solani on crops like corn, soybeans, and rice.[8]

o Pathogen Specificity: Distinct performance advantages can be observed depending on the
target pathogen. Studies have shown Inpyrfluxam to have excellent post-infection activity
against Asian soybean rust and apple scab, while Fluxapyroxad has demonstrated superior
performance against Septoria tritici blotch in wheat in large-scale European trials.[4][13]

« Utility: Both fungicides are valuable tools for integrated pest management (IPM) programs.
However, due to their shared mode of action and the risk of cross-resistance, they must be
used judiciously within a broader resistance management strategy that includes rotation with
other fungicide classes.[16]

The selection between Inpyrfluxam and Fluxapyroxad should be guided by the specific target
pathogen, local disease pressure, and existing resistance profiles in the fungal population.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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